Cas no 2169619-82-1 (2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol)

• Product Name: 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol
• CAS No: 2169619-82-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5779702
• PubChem ID: 165864272
• Update Time: 2025-06-09

2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-{8-azabicyclo[3.2.1]octan-3-yl}propane-1,3-diol
• 2169619-82-1
• EN300-1459195
• 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol

• Inchi： 1S/C10H19NO2/c12-5-8(6-13)7-3-9-1-2-10(4-7)11-9/h7-13H,1-6H2
• InChI Key： MFEHPNKIDLLUSV-UHFFFAOYSA-N
• SMILES： OCC(CO)C1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol

Introduction to 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol (CAS No: 2169619-82-1)

2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2169619-82-1, belongs to a class of molecules that have garnered considerable attention due to their structural complexity and the diverse pharmacological profiles they exhibit. The presence of a bicyclic azabond moiety combined with a propane-1,3-diol backbone imparts distinctive chemical and biological properties, making it a subject of intense research interest.

The structural motif of 8-azabicyclo3.2.1octan-3-yl in 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol is particularly noteworthy, as it introduces a rigid cyclic structure with an azacycloalkane core. This configuration not only influences the compound's stereochemistry but also its interactions with biological targets. The propane-1,3-diol component further enhances its versatility, providing multiple hydroxyl groups that can participate in hydrogen bonding and other forms of molecular recognition.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with complex cyclic structures due to their ability to mimic natural products and exhibit high specificity towards biological receptors. The compound 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol (CAS No: 2169619-82-1) is no exception and has been explored for its potential in various therapeutic applications.

One of the most compelling aspects of this compound is its potential role as a scaffold for drug discovery. The bicyclic azabond structure provides a stable platform that can be modified to target specific biological pathways. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer metabolism.

Recent studies have highlighted the compound's ability to modulate the activity of key enzymes such as kinases and phosphodiesterases. For instance, modifications to the 8-azabicyclo3.2.1octan-3-yl moiety have shown promise in inhibiting aberrant signaling pathways associated with chronic diseases. The hydroxyl groups on the propane backbone further enhance its pharmacological potential by allowing for selective binding interactions with target proteins.

The synthesis of 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol (CAS No: 2169619-82-1) presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic azabond requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce these complex molecules with increasing efficiency.

Moreover, the versatility of this compound as a scaffold has led to its incorporation into various drug candidates under development. Its ability to interact with multiple biological targets makes it an attractive candidate for multitargeted drug design strategies. Such approaches are gaining traction in pharmaceutical research due to their potential to address complex diseases more effectively than single-target therapies.

The pharmacokinetic properties of 2-{8-azabicyclo3.2.1octan-3-yl}propane-1,3-diol (CAS No: 2169619-82-1) are also under investigation to optimize its therapeutic index. Studies have focused on improving solubility, bioavailability, and metabolic stability through structural modifications. These efforts are crucial for translating promising preclinical findings into effective clinical treatments.

In conclusion, 2-{8-azabicyclo3.2.1octan-3-y}lpropane-l,3-diol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a bicyclic azabond and a propane-l,3-diol backbone offers a versatile platform for drug discovery targeting various therapeutic areas. As research continues to uncover new applications for this compound (CAS No: 21696l9-l82-l), it is poised to play an increasingly important role in the development of novel therapeutics.